Cas no 1270279-35-0 ((S)-2-Pyrrolidin-2-yl-pyrazine)

• Product Name: (S)-2-Pyrrolidin-2-yl-pyrazine
• CAS No: 1270279-35-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD18673064
• CID: 5148848
• Update Time: 2026-03-03

(S)-2-Pyrrolidin-2-yl-pyrazine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Pyrrolidin-2-yl-pyrazine

• MDL： MFCD18673064
• Inchi： 1S/C8H11N3/c1-2-7(10-3-1)8-6-9-4-5-11-8/h4-7,10H,1-3H2/t7-/m0/s1
• InChI Key： BWILWNGVMGQILB-ZETCQYMHSA-N
• SMILES： C1([C@@H]2CCCN2)=NC=CN=C1

Additional information on (S)-2-Pyrrolidin-2-yl-pyrazine

Chemical Profile of (S)-2-Pyrrolidin-2-yl-pyrazine (CAS No. 1270279-35-0)

The compound (S)-2-Pyrrolidin-2-yl-pyrazine (CAS No. 1270279-35-0) represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This chiral molecule, characterized by its distinct stereochemistry, has garnered considerable attention due to its potential applications in drug development and biological studies. The pyrrolidinyl and pyrazine moieties contribute to its unique chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and selective pharmaceuticals. The stereochemical purity of (S)-2-Pyrrolidin-2-yl-pyrazine is particularly noteworthy, as it allows researchers to explore the specific interactions between this compound and biological targets. This has opened up new avenues for developing targeted therapies with improved efficacy and reduced side effects.

The structural features of (S)-2-Pyrrolidin-2-yl-pyrazine make it an attractive candidate for further investigation in various pharmacological contexts. The pyrrolidine ring, known for its ability to mimic the conformation of certain natural amino acids, can enhance binding affinity to protein targets. Meanwhile, the pyrazine ring introduces additional functional groups that can be modified to fine-tune the pharmacokinetic properties of the compound.

Recent studies have highlighted the role of heterocyclic compounds in drug discovery. Specifically, derivatives of pyrrolidine and pyrazine have been extensively explored for their potential in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The enantiomerically pure form of (S)-2-Pyrrolidin-2-yl-pyrazine is particularly relevant in this context, as it allows for a more detailed understanding of its biological activity.

One of the most compelling aspects of (S)-2-Pyrrolidin-2-yl-pyrazine is its versatility as a building block for more complex molecules. Researchers have leveraged its scaffold to develop libraries of compounds that can be screened for biological activity. This approach has led to the identification of several promising candidates that are now undergoing further preclinical evaluation.

The synthesis of enantiomerically pure compounds like (S)-2-Pyrrolidin-2-yl-pyrazine poses significant challenges due to the need for high levels of stereochemical control. Advances in asymmetric synthesis techniques have made it possible to produce these compounds with high yield and purity, enabling their widespread use in research and development.

In addition to its pharmaceutical applications, (S)-2-Pyrrolidin-2-yl-pyrazine has shown promise in materials science. Its unique structural properties make it a suitable candidate for developing novel polymers and functional materials with tailored characteristics. These materials could find applications in electronics, coatings, and other advanced technological fields.

The future prospects of (S)-2-Pyrrolidin-2-yl-pyrazine are vast and multifaceted. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in both academic and industrial settings. Its potential applications span across multiple disciplines, making it a cornerstone of modern chemical research.